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Compound of Interest

Compound Name: NAZ2329

Cat. No.: B15575714 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and a step-by-step

procedural workflow for the proper disposal of NAZ2329, a cell-permeable inhibitor of the R5

subfamily of receptor-type protein tyrosine phosphatases (RPTPs) used in cancer research.[1]

[2][3][4][5] While a specific Safety Data Sheet (SDS) with detailed disposal instructions for

NAZ2329 is not publicly available, general safety precautions and disposal procedures for

hazardous antineoplastic agents should be strictly followed.[6][7]

Chemical and Physical Properties of NAZ2329
Understanding the properties of NAZ2329 is the first step in its safe handling and disposal. The

following table summarizes key quantitative data available for this compound.
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Property Value

Molecular Formula C21H18F3NO4S3

Molecular Weight 501.56 g/mol [3]

CAS Number 2809469-05-2[3]

n-octanol/water partition coefficient (logP) 5.15[8]

Total Polar Surface Area (TPSA) 72.47 Å²[8]

Number of H-bond Donors 1[8]

Number of H-bond Acceptors 5[8]

Rotatable Bonds 9[8]

Storage Temperature -20°C (use within 1 month)[1]

Solubility
≥ 2.5 mg/mL (4.98 mM) in 10% DMSO & 90%

corn oil[3]

IC50 Values 7.5 µM (PTPRZ), 4.8 µM (PTPRG)[3]

Experimental Protocols: General Disposal of
Antineoplastic and Hazardous Chemical Waste
In the absence of specific protocols for NAZ2329, the following general procedures, adapted

from guidelines for handling antineoplastic and other hazardous drugs, should be implemented.

[6][9]

Personnel Protective Equipment (PPE):

Always wear appropriate PPE, including double chemotherapy gloves, a lab coat, and safety

glasses or goggles when handling NAZ2329.[6][7]

Waste Segregation and Collection:

Separate Waste Streams: Do not mix NAZ2329 waste with other laboratory wastes.[6] It

should be segregated as hazardous chemical waste.
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Designated Waste Containers: Use dedicated, clearly labeled, and leak-proof containers for

NAZ2329 waste.[6][9] These containers are often color-coded (e.g., black for RCRA-

regulated waste).[6]

Solid Waste:

Contaminated disposables such as gloves, absorbent pads, and empty vials should be

placed in a designated hazardous waste container.

For containers of highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must be

collected and disposed of as hazardous waste.[9] Although the specific toxicity of

NAZ2329 is not detailed, treating it with high caution is recommended.

Liquid Waste:

Collect all solutions containing NAZ2329 in a sealed, properly labeled hazardous waste

container.[9]

Do not dispose of NAZ2329 solutions down the drain.[9]

The first rinse of any container that held NAZ2329 must be collected as hazardous waste.

[9]

Sharps Waste:

Syringes that have been completely emptied with no visible residual drug can be disposed

of in a red sharps container.[6]

If a syringe contains any remaining volume of the drug, it must be disposed of as

hazardous chemical waste in a designated bulk waste container, not a sharps container.[6]

Waste Disposal Request:

Once a waste container is full or no longer in use, it must be sealed and a hazardous waste

pick-up requested through your institution's Environmental Health and Safety (EHS)

department.[6][9]
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Disposal Workflow for NAZ2329
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of NAZ2329 waste.
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Caption: Workflow for the safe disposal of NAZ2329 waste.

In case of a spill, evacuate non-essential personnel, report the emergency, and clean the spill

using a damp cloth or a filtered vacuum for dry solids, while wearing appropriate PPE.[7]

Always consult your institution's specific guidelines and the Safety Data Sheet for any chemical

before handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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